Cas no 7403-23-8 (1-Pentaleneacetic acid,octahydro-)

1-Pentaleneacetic acid,octahydro- structure
7403-23-8 structure
Product Name:1-Pentaleneacetic acid,octahydro-
CAS No:7403-23-8
MF:C10H16O2
MW:168.232843399048
CID:574552
PubChem ID:345453
Update Time:2025-04-19

1-Pentaleneacetic acid,octahydro- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentaleneacetic acid,octahydro-
    • 2-(1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl)acetic acid
    • 2-Carboxymethyl-bicyclo[3.3.0]octan
    • 2-Carboxymethyl-bicyclo< 3.3.0> octan
    • AC1L82SX
    • NSC403084
    • 7403-23-8
    • DTXSID00323120
    • NSC-403084
    • OCTAHYDROPENTALEN-1-YLACETIC ACID
    • (Octahydropentalen-1-yl)acetic acid
    • Inchi: 1S/C10H16O2/c11-10(12)6-8-5-4-7-2-1-3-9(7)8/h7-9H,1-6H2,(H,11,12)
    • InChI Key: NQGPEHVMWHDXPB-UHFFFAOYSA-N
    • SMILES: OC(CC1CCC2CCCC21)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.084
  • Boiling Point: 281.8°C at 760 mmHg
  • Flash Point: 141.9°C
  • Refractive Index: 1.502
  • PSA: 37.3
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